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Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628

For Immediate Implementation: This guide provides essential safety protocols, operational
procedures, and disposal plans for the handling of chloral in research and development
settings. Adherence to these guidelines is critical for ensuring the safety of all laboratory

personnel.

Chiloral is a toxic and corrosive compound that demands rigorous safety measures. This
document outlines the necessary personal protective equipment (PPE), step-by-step handling
procedures, and compliant disposal methods to mitigate risks and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is the first line of defense against the hazards associated with
chloral. All personnel must be proficient in the proper use and limitations of their protective
equipment.
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Protection Type

Required Equipment

Key Specifications & Best
Practices

Eye & Face Protection

Chemical Splash Goggles &
Face Shield

Goggles must be tightly fitting
and conform to ANSI Z87.1
standards. A face shield should
be worn over goggles to
provide maximum protection
against splashes. Contact
lenses should not be worn

when handling chloral.

Skin & Body Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is advisable

to double-glove and to change
gloves immediately if

contamination is suspected.[1]

Chemical-Resistant Apron or
Lab Coat

A chemical-resistant apron or a
fully buttoned lab coat made of
appropriate material should be

worn over personal clothing.

Full-Length Pants & Closed-

Toe Shoes

Legs and feet must be fully
covered to prevent any skin

exposure.

Respiratory Protection

NIOSH-Approved Respirator

A respirator may be required if
working outside of a certified
chemical fume hood or if there
is a potential for exceeding
exposure limits. A formal
respiratory protection program,
including fit testing, is
necessary for all respirator

use.

Safe Handling and Operational Workflow
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All procedures involving chloral must be conducted within a certified chemical fume hood to

control vapor exposure. An emergency eyewash station and safety shower must be readily

accessible.

Pre-Handling Checklist:

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational with
adequate airflow.

Assemble all necessary materials: Have all required equipment and reagents within the fume
hood to minimize movement in and out of the workspace.

Review Safety Data Sheet (SDS): Always consult the most recent SDS for chloral before
beginning any work.

Don appropriate PPE: Put on all required personal protective equipment as detailed in the
table above.

Step-by-Step Handling Procedure:

Dispensing: Carefully dispense the required amount of chloral, avoiding splashing. Use
appropriate tools for transfer.

Reactions: When used in reactions, add chloral slowly to the reaction mixture. Be aware of
any potential exothermic reactions.

Post-Handling: Tightly seal the primary container of chloral after use.

Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with chloral using an appropriate cleaning agent.
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Health Hazard and Toxicity Data

Chloral is toxic if swallowed and causes skin and eye irritation.[2] Prolonged or repeated
exposure can lead to adverse health effects. It is crucial to be aware of the toxicological data;
however, it should be noted that no official occupational exposure limits (PEL, TWA, STEL)
have been established for chloral.

Toxicity Data Value Species
LD50 Oral 479 mg/kg Rat
LD50 Dermal 3030 mg/kg Rat
LC50 Inhalation 2.12 mg/L (4 h) Rat

Emergency Procedures

In Case of Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[4]

Disposal Plan

All chloral waste, including empty containers and contaminated materials, must be treated as
hazardous waste.

o Waste Collection: Collect all chloral-contaminated waste in a designated, properly labeled,
and sealed container.
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o Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.

» Disposal: Dispose of hazardous waste through a licensed and certified hazardous waste
disposal company, in accordance with all local, state, and federal regulations. In states that
have adopted the Pharmaceutical Rule, expired chloral hydrate should be disposed of in a
DEA-registered incinerator.[5] Do not dispose of chloral down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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